Cas no 1429629-67-3 (2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one)

• Product Name: 2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one
• CAS No: 1429629-67-3
• MF: C₇H₅ClN₂OS
• MW: 200.645398855209
• CID: 5189822
• Update Time: 2025-11-01

2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one

• Inchi： 1S/C7H5ClN2OS/c1-3-2-4-5(12-3)6(11)10-7(8)9-4/h2H,1H3,(H,9,10,11)
• InChI Key： ZTCPKMLMZZWLJX-UHFFFAOYSA-N
• SMILES： C1(Cl)NC(=O)C2SC(C)=CC=2N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one

Comprehensive Overview of 2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1429629-67-3)

2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1429629-67-3) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thienopyrimidinone class, which is known for its diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of both chloro and methyl substituents on the thienopyrimidine scaffold enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one has surged, driven by its role in the synthesis of novel therapeutic agents. A growing trend in the pharmaceutical industry is the focus on small molecule inhibitors, and this compound fits perfectly into this niche. Its CAS No. 1429629-67-3 is frequently searched in scientific databases, reflecting its importance in academic and industrial research. Additionally, the compound's thienopyrimidine core is a hotspot for medicinal chemists aiming to design molecules with improved pharmacokinetic properties.

The synthesis of 2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one involves multi-step reactions, often starting from readily available precursors like 2-amino-4-methylthiophene-3-carboxylate. Optimizing the yield and purity of this compound is a common challenge, as highlighted in recent publications. Researchers are also investigating greener synthetic routes to align with the global push for sustainable chemistry. This aligns with the broader industry trend of reducing environmental impact while maintaining high efficiency in chemical production.

One of the most searched questions related to this compound is: "What are the applications of 2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one in drug discovery?" The answer lies in its versatility as a building block for biologically active molecules. For instance, derivatives of this compound have shown promise in targeting protein kinases, which are critical in cancer therapy. Another frequently asked question is: "How stable is 2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one under different storage conditions?" Studies indicate that it should be stored in a cool, dry environment to prevent degradation, ensuring its longevity for experimental use.

The thienopyrimidinone scaffold, exemplified by 2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one, is also gaining traction in agrochemical research. Its structural motifs are being explored for the development of new pesticides and herbicides, addressing the need for more effective crop protection solutions. This aligns with the growing emphasis on food security and sustainable agriculture, topics that are highly relevant in today's global discourse.

In conclusion, 2-Chloro-6-methylthieno[3,2-d]pyrimidin-4(3H)-one (CAS No. 1429629-67-3) is a compound of immense scientific and industrial value. Its applications span across pharmaceuticals, agrochemicals, and material science, making it a focal point for researchers worldwide. As the demand for innovative small molecule therapeutics and sustainable chemical processes continues to rise, this compound is poised to play a pivotal role in shaping the future of these fields.